![molecular formula C10H11N3O B12903161 2,4-dimethyl-5-(pyridin-4-yl)-1H-pyrazol-3(2H)-one CAS No. 90280-22-1](/img/structure/B12903161.png)
2,4-dimethyl-5-(pyridin-4-yl)-1H-pyrazol-3(2H)-one
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Overview
Description
- It belongs to the class of thiophene derivatives and contains a pyrazolone ring.
- The compound’s structure consists of a pyridine ring fused to a pyrazolone ring, with additional substituents.
2,4-dimethyl-5-(pyridin-4-yl)-1H-pyrazol-3(2H)-one: .
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Scientific Research Applications
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for potential biological activities (e.g., antimicrobial, antitumor).
Medicine: Research into its pharmacological properties and potential drug development.
Industry: Limited information, but it may find applications in materials science or organic electronics.
Mechanism of Action
- The exact mechanism of action for this compound depends on its specific application. Further research is needed to elucidate its targets and pathways.
Comparison with Similar Compounds
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Properties
90280-22-1 | |
Molecular Formula |
C10H11N3O |
Molecular Weight |
189.21 g/mol |
IUPAC Name |
2,4-dimethyl-5-pyridin-4-yl-1H-pyrazol-3-one |
InChI |
InChI=1S/C10H11N3O/c1-7-9(12-13(2)10(7)14)8-3-5-11-6-4-8/h3-6,12H,1-2H3 |
InChI Key |
CGEDWMYFPJZSAR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(NN(C1=O)C)C2=CC=NC=C2 |
Origin of Product |
United States |
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